![molecular formula C15H15N3O2 B7578596 5-(1,3,4,5-Tetrahydro-2-benzazepin-2-yl)pyrazine-2-carboxylic acid](/img/structure/B7578596.png)
5-(1,3,4,5-Tetrahydro-2-benzazepin-2-yl)pyrazine-2-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-(1,3,4,5-Tetrahydro-2-benzazepin-2-yl)pyrazine-2-carboxylic acid, commonly known as TBAP, is a chemical compound that has gained significant attention in the scientific community due to its potential pharmaceutical applications.
Mechanism of Action
TBAP exerts its pharmacological effects by binding to and activating dopamine D2 receptors in the brain. This activation leads to an increase in dopamine release, which can help alleviate symptoms associated with neurological disorders.
Biochemical and Physiological Effects:
In addition to its effects on dopamine levels, TBAP has also been shown to have antioxidant and anti-inflammatory properties. It can help protect neurons from oxidative stress and reduce inflammation in the brain, which may contribute to its neuroprotective effects.
Advantages and Limitations for Lab Experiments
TBAP has several advantages for use in lab experiments, including its high purity and stability. However, it can be difficult to obtain in large quantities, and its effects may vary depending on the specific experimental conditions.
Future Directions
There are several potential future directions for TBAP research, including further studies on its neuroprotective effects, exploration of its potential therapeutic applications in other neurological disorders, and development of more efficient synthesis methods to increase its availability for research purposes.
In conclusion, TBAP is a promising compound with potential therapeutic applications in the treatment of neurological disorders. Further research is needed to fully understand its mechanism of action and explore its potential applications in other areas of medicine.
Synthesis Methods
TBAP can be synthesized through a multi-step process that involves the reaction of 2-amino-5-bromo-1,3,4,5-tetrahydrobenzazepine with 2-bromoacetylpyrazine in the presence of a base. The resulting intermediate is then treated with hydrochloric acid to obtain TBAP in its final form.
Scientific Research Applications
TBAP has been extensively studied for its potential therapeutic applications, particularly in the treatment of neurological disorders such as Parkinson's disease, schizophrenia, and depression. It has been shown to act as a dopamine D2 receptor agonist, which can help regulate dopamine levels in the brain and improve symptoms associated with these disorders.
properties
IUPAC Name |
5-(1,3,4,5-tetrahydro-2-benzazepin-2-yl)pyrazine-2-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15N3O2/c19-15(20)13-8-17-14(9-16-13)18-7-3-6-11-4-1-2-5-12(11)10-18/h1-2,4-5,8-9H,3,6-7,10H2,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HWDZGTAFMZGLKZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=CC=CC=C2CN(C1)C3=NC=C(N=C3)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.